4-Cyclohexylphenylphenylcarbinol
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Description
4-Cyclohexylphenylphenylcarbinol (systematic name: 1-(4-cyclohexylphenyl)-1-phenylethanol) is a tertiary alcohol featuring a cyclohexyl-substituted biphenyl backbone. While specific data on this compound is scarce in the provided evidence, its structure suggests similarities to cyclohexylphenol derivatives and related aromatic alcohols. The carbinol (-CH2OH) group and cyclohexyl substituent likely influence its physical properties (e.g., solubility, melting point) and reactivity compared to simpler phenolic analogs.
Properties
Molecular Formula |
C19H22O |
|---|---|
Molecular Weight |
266.4 g/mol |
IUPAC Name |
(4-cyclohexylphenyl)-phenylmethanol |
InChI |
InChI=1S/C19H22O/c20-19(17-9-5-2-6-10-17)18-13-11-16(12-14-18)15-7-3-1-4-8-15/h2,5-6,9-15,19-20H,1,3-4,7-8H2 |
InChI Key |
VTNFECIXVWHURH-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)C(C3=CC=CC=C3)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences and Implications
- Functional Groups: The carbinol group in 4-Cyclohexylphenylphenylcarbinol introduces hydrogen-bonding capability and chirality, unlike phenol or ketone derivatives. This may enhance its utility in stereoselective reactions .
- Physicochemical Properties: Higher molecular weight (estimated 266.38 g/mol) compared to analogs suggests lower solubility in polar solvents. Melting points for cyclohexylphenol derivatives range from 388 K (Ethyl 6-(4-ethoxyphenyl)-4... in ) to unspecified values for bulkier analogs .
- Safety and Handling: Phenolic analogs (e.g., 4-Cyclohexylphenol) require careful handling due to skin/eye irritation risks . The carbinol group may reduce acute toxicity but necessitate precautions during synthesis.
- Synthetic Routes: Cyclohexenones (e.g., ) are synthesized via Claisen-Schmidt condensations, whereas carbinols may require Grignard additions or reduction of ketones .
Industrial Relevance
- Cyclohexylphenols serve as intermediates in liquid crystals and surfactants . The biphenyl-carbinol structure may expand applications to chiral catalysts or advanced polymers.
Market and Patents
- While 4-(trans-4-Heptylcyclohexyl)-phenol () has documented market analysis, 4-Cyclohexylphenylphenylcarbinol’s commercial data remains underexplored. Patent landscapes for similar compounds suggest opportunities in specialty chemicals .
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